Cas no 7104-58-7 (1H-Benzimidazol-5-amine, 1-(4-chlorophenyl)-)

• Product Name: 1H-Benzimidazol-5-amine, 1-(4-chlorophenyl)-
• CAS No: 7104-58-7
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• CID: 546199
• PubChem ID: 13526233
• Update Time: 2025-04-19

1H-Benzimidazol-5-amine, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)benzimidazol-5-amine
• 7104-58-7
• AKOS006091890
• DTXSID70542947
• 1h-benzo[d]imidazol-5-amine,1-(4-chlorophenyl)-
• 1-(4-Chlorophenyl)-1H-benzimidazol-5-amine

• Inchi： 1S/C13H10ClN3/c14-9-1-4-11(5-2-9)17-8-16-12-7-10(15)3-6-13(12)17/h1-8H,15H2
• InChI Key： WBWGFPNJNAFJOU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 243.0565
• Monoisotopic Mass: 243.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84